Cas no 1805418-78-3 (Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate
• CAS No: 1805418-78-3
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4804470
• Update Time: 2025-06-27

Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate

• Inchi： 1S/C10H10F2INO2/c1-3-16-10(15)6-4-14-8(9(11)12)7(13)5(6)2/h4,9H,3H2,1-2H3
• InChI Key： VSKHQLGOJMOURW-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)OCC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate (CAS No. 1805418-78-3)

Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate (CAS No. 1805418-78-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a methylpyridine core, makes it particularly valuable for heterocyclic chemistry applications, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for fluorinated compounds like Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in small-molecule therapeutics, especially in targeting kinase inhibitors and antiviral agents. The compound’s iodo-substitution further enables cross-coupling reactions, a hot topic in palladium-catalyzed transformations, which are pivotal for API synthesis.

From an environmental perspective, the agrochemical industry has shown keen interest in this pyridine carboxylate derivative for developing next-generation crop protection agents. Its difluoromethyl group contributes to improved pesticidal activity while reducing environmental persistence, addressing global concerns about sustainable farming. This aligns with frequent searches on "green chemistry in agrochemicals" and "eco-friendly pesticides," highlighting its relevance to contemporary discussions.

The synthetic versatility of CAS 1805418-78-3 is underscored by its role in structure-activity relationship (SAR) studies. Chemists leverage its electron-withdrawing properties to fine-tune molecular interactions, a technique widely discussed in medicinal chemistry forums. Notably, its ethyl ester moiety offers facile derivatization, making it a preferred choice for high-throughput screening libraries—a trending topic in AI-driven drug design.

Quality control and analytical profiling of Ethyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate involve advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with stringent pharmaceutical standards. These methodologies resonate with frequent queries about "impurity characterization" and "batch-to-batch consistency," reflecting industry priorities. Furthermore, its stability under ambient storage conditions enhances its practicality for industrial-scale applications.

In conclusion, CAS 1805418-78-3 exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications—from drug discovery to agrochemical development—position it as a critical building block in life sciences. As research continues to explore halogenated pyridines and fluorine chemistry, this compound remains at the forefront of scientific advancement, answering pressing questions in molecular design and sustainable synthesis.